Cas no 959271-74-0 (2-Tosylisoindoline-5-carboxylic acid)
959271-74-0 structure
Product Name:2-Tosylisoindoline-5-carboxylic acid
CAS No:959271-74-0
MF:C16H15NO4S
MW:317.35960316658
CID:855114
PubChem ID:6424448
Update Time:2025-04-19
2-Tosylisoindoline-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Tosylisoindoline-5-carboxylic acid
- 959271-74-0
- IFCJQXATMSQCOR-UHFFFAOYSA-N
- 2-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
- 2-(4-methylphenyl)sulfonyl-1,3-dihydroisoindole-5-carboxylic acid
- 2-(Toluene-4-sulfonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
- A904748
- 2-TOSYLISOINDOLINE-5-CARBOXYLIC ACID 97%
- DB-347340
-
- Inchi: 1S/C16H15NO4S/c1-11-2-6-15(7-3-11)22(20,21)17-9-13-5-4-12(16(18)19)8-14(13)10-17/h2-8H,9-10H2,1H3,(H,18,19)
- InChI Key: IFCJQXATMSQCOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CC2C=CC(C(=O)O)=CC=2C1)(=O)=O
Computed Properties
- Exact Mass: 317.07217913g/mol
- Monoisotopic Mass: 317.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.1Ų
2-Tosylisoindoline-5-carboxylic acid Security Information
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 24/25-36/37
2-Tosylisoindoline-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147682-250mg |
2-Tosylisoindoline-5-carboxylic acid |
959271-74-0 | 95% | 250mg |
$963 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750666-250mg |
2-Tosylisoindoline-5-carboxylic acid |
959271-74-0 | 98% | 250mg |
¥8892.00 | 2024-04-23 | |
| A2B Chem LLC | AX16287-1g |
2-Tosylisoindoline-5-carboxylic acid |
959271-74-0 | 95% | 1g |
$1275.00 | 2024-07-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_234022-250mg |
2-Tosylisoindoline-5-carboxylic acid, 97% |
959271-74-0 | 97% | 250mg |
¥4828.00 | 2025-04-11 |
2-Tosylisoindoline-5-carboxylic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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